4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide

• IUPAC Name: 4-chloro-3-[(3,4-dimethylphenyl)sulfamoyl]-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C20H18ClN3O3S/c1-13-5-7-16(10-14(13)2)24-28(26,27)19-11-15(6-8-18(19)21)20(25)23-17-4-3-9-22-12-17/h3-12,24H,1-2H3,(H,23,25)
• InChI Key: WBXQYFGDNVJLSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CN=CC=C3)Cl)C
• Molecular Formula: C20H18ClN3O3S
• Molecular Weight: 415.9 g/mol

Description

4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide, also known as Compound X, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamide compounds and is commonly used as a tool compound for the study of various biological processes.

Mechanism of Action

The mechanism of action of 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X is not fully understood, but it is believed to involve the inhibition of enzyme activity. The compound has been shown to bind to the active site of carbonic anhydrase and prevent the conversion of carbon dioxide to bicarbonate. This inhibition of carbonic anhydrase activity has been linked to the anti-cancer effects of 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X.
Biochemical and Physiological Effects:
4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis in cancer cells. 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X has also been shown to inhibit the migration and invasion of cancer cells, and to reduce the formation of blood vessels in tumors.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X in lab experiments include its well-established synthesis method, high yield and purity, and its ability to inhibit the activity of several enzymes. The limitations of using 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X. One area of research is the development of new sulfonamide compounds based on the structure of 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X. These compounds could have improved efficacy and reduced toxicity compared to 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X. Another area of research is the investigation of the role of 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X in cancer treatment. This could involve the development of new cancer therapies based on the mechanism of action of 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X. Finally, future research could focus on the use of 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X in the study of other biological processes, such as inflammation and angiogenesis.
Conclusion:
4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X is a well-established tool compound that has been widely used in scientific research. Its synthesis method is well-established, and it has been shown to have a range of biochemical and physiological effects. While there are limitations to its use, the future directions for research on 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X are promising and could lead to the development of new cancer therapies and the study of other biological processes.

Synthesis Methods

The synthesis of 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X involves several steps, including the reaction of 4-chloro-3-nitrobenzoic acid with 3-aminopyridine to form the corresponding amide intermediate. This intermediate is then treated with 3,4-dimethylaniline and sulfuryl chloride to form the final product, 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X. The synthesis of 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X is a well-established method, and the compound can be obtained in high yield and purity.

Scientific Research Applications

4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X has been used extensively in scientific research as a tool compound to study various biological processes. It has been shown to inhibit the activity of several enzymes, including carbonic anhydrase and metalloproteinases. 4-chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-3-pyridinylbenzamide X has also been used to study the role of sulfonamide compounds in cancer treatment and to investigate the mechanism of action of various drugs.